N-(tert-butyl)-4-(4-methoxyphenoxy)-2-butyn-1-amine oxalate

• IUPAC Name: N-tert-butyl-4-(4-methoxyphenoxy)but-2-yn-1-amine;oxalic acid
• InChI: InChI=1S/C15H21NO2.C2H2O4/c1-15(2,3)16-11-5-6-12-18-14-9-7-13(17-4)8-10-14;3-1(4)2(5)6/h7-10,16H,11-12H2,1-4H3;(H,3,4)(H,5,6)
• InChI Key: VIGWYWXTBYVWIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCC#CCOC1=CC=C(C=C1)OC.C(=O)(C(=O)O)O
• Molecular Formula: C17H23NO6
• Molecular Weight: 337.4 g/mol

Description

N-(tert-butyl)-4-(4-methoxyphenoxy)-2-butyn-1-amine oxalate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a selective inhibitor of the protein kinase C (PKC) enzyme, which plays a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis.

Scientific Research Applications

N-(tert-butyl)-4-(4-methoxyphenoxy)-2-butyn-1-amine oxalate has been extensively studied for its potential applications in the field of medicine. It has been shown to have anticancer properties by inhibiting the this compound enzyme, which is overexpressed in many types of cancer cells. It has also been shown to have neuroprotective properties by inhibiting the activation of this compound in the brain, which is involved in various neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of N-(tert-butyl)-4-(4-methoxyphenoxy)-2-butyn-1-amine oxalate involves the inhibition of the this compound enzyme. This compound is a family of serine/threonine protein kinases that play a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis. The inhibition of this compound by this compound leads to the suppression of cell growth and induction of apoptosis in cancer cells. It also leads to the inhibition of this compound activation in the brain, which is involved in various neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in vitro and in vivo. It has also been shown to have neuroprotective effects by inhibiting the activation of this compound in the brain, which is involved in various neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using N-(tert-butyl)-4-(4-methoxyphenoxy)-2-butyn-1-amine oxalate in lab experiments include its selective inhibition of the this compound enzyme, which makes it a potent anticancer and neuroprotective agent. However, the limitations of using this compound in lab experiments include its low solubility in water, which makes it difficult to administer in vivo, and its potential toxicity, which requires careful handling and dosing.

Future Directions

There are several future directions for the research on N-(tert-butyl)-4-(4-methoxyphenoxy)-2-butyn-1-amine oxalate. One direction is to develop more potent and selective inhibitors of the this compound enzyme based on the structure of this compound. Another direction is to investigate the potential applications of this compound in other diseases, such as cardiovascular diseases and diabetes. Additionally, more studies are needed to understand the mechanism of action of this compound and its potential toxicity in vivo.